3-tert-butyl-N'-[(E)-2-thienylmethylidene]-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-tert-butyl-N-[(E)-thiophen-2-ylmethylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C13H16N4OS/c1-13(2,3)11-7-10(15-16-11)12(18)17-14-8-9-5-4-6-19-9/h4-8H,1-3H3,(H,15,16)(H,17,18)/b14-8+
• InChI Key: GELFMYFARBCDEO-RIYZIHGNSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NN1)C(=O)NN=CC2=CC=CS2
• Isomeric SMILES: CC(C)(C)C1=CC(=NN1)C(=O)N/N=C/C2=CC=CS2
• Molecular Formula: C13H16N4OS
• DSSTOX Substance ID: DTXSID60416345
• Molecular Weight: 276.36 g/mol
• CAS No.: 5321-57-3

Description

3-tert-Butyl-N'-[(E)-2-thienylmethylidene]-1H-pyrazole-5-carbohydrazide is a pyrazole-based carbohydrazide derivative characterized by a tert-butyl substituent at the 3-position of the pyrazole ring and a thienylmethylidene group attached via a hydrazide linkage. This compound belongs to a class of molecules widely studied for their pharmacological and material science applications, including anticancer, insecticidal, and chemosensing properties . The thienyl moiety introduces aromaticity and electronic diversity, which may influence coordination chemistry or intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-tert-butyl-N’-[(E)-2-thienylmethylidene]-1H-pyrazole-5-carbohydrazide typically involves the condensation of 3-tert-butyl-1H-pyrazole-5-carbohydrazide with 2-thiophenecarboxaldehyde under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is isolated by filtration and recrystallization .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through advanced purification techniques such as column chromatography or recrystallization .

Chemical Reactions Analysis

Types of Reactions

3-tert-butyl-N’-[(E)-2-thienylmethylidene]-1H-pyrazole-5-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The thienylmethylidene moiety can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding hydrazine derivative.

Substitution: The pyrazole ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents such as halogens, alkyl halides, and nucleophiles like amines or thiols can be employed.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Hydrazine derivatives.

Substitution: Various substituted pyrazole derivatives depending on the reagents used.

Scientific Research Applications

3-tert-butyl-N’-[(E)-2-thienylmethylidene]-1H-pyrazole-5-carbohydrazide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Mechanism of Action

The mechanism of action of 3-tert-butyl-N’-[(E)-2-thienylmethylidene]-1H-pyrazole-5-carbohydrazide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist. The exact pathways and molecular targets are still under investigation .

Comparison with Similar Compounds

Pyrazole-carbohydrazide derivatives exhibit diverse biological and physicochemical properties depending on substituents. Below is a detailed comparison of structurally analogous compounds, focusing on synthesis, structural features, and bioactivity.

Key Observations :

• The tert-butyl group in the target compound and its analogs improves solubility in organic solvents and stabilizes the pyrazole ring .
• Electron-withdrawing groups (e.g., Br in ) or electron-donating groups (e.g., methoxy in ) on the arylidene moiety modulate electronic properties and reactivity.

Key Observations :

• Anticancer activity is enhanced by electron-withdrawing substituents (e.g., Cl in ).
• The presence of phenolic groups (e.g., 4-hydroxy in ) may improve antioxidant capacity.
• Bulky substituents like tert-butyl may reduce enzymatic degradation, prolonging activity .

Physicochemical Properties

Physical properties are influenced by substituent polarity and steric effects:

Compound Name	Molecular Weight	logP (Predicted)	Density (g/cm³)	Reference
Target compound	~306.38	~3.5	Not reported	-
3-tert-Butyl-N′-(4-fluorobenzylidene)	288.32	1.20	1.20
3-tert-Butyl-N′-(4-methoxybenzylidene)	~314.37	~2.8	Not reported
3-Bromo-N′-(tert-butyl)-1-(3-chloropyridyl)	403.64	~3.8	Not reported

Key Observations :

• Halogenated derivatives (e.g., Br, Cl) exhibit higher molecular weights and logP values, suggesting increased lipophilicity .
• Methoxy groups reduce logP compared to halogenated analogs, enhancing aqueous solubility .